Cas no 2228406-90-2 (2-(2-azidoethyl)-3-chlorophenol)

• Product Name: 2-(2-azidoethyl)-3-chlorophenol
• CAS No: 2228406-90-2
• MF: C₈H₈ClN₃O
• MW: 197.621620178223
• CID: 6109581
• PubChem ID: 165636261
• Update Time: 2025-05-20

2-(2-azidoethyl)-3-chlorophenol Chemical and Physical Properties

Names and Identifiers

• 2-(2-azidoethyl)-3-chlorophenol
• 2228406-90-2
• EN300-1975998

• Inchi： 1S/C8H8ClN3O/c9-7-2-1-3-8(13)6(7)4-5-11-12-10/h1-3,13H,4-5H2
• InChI Key： SEDXWYCPUMZNIF-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1CCN=[N+]=[N-])O

Computed Properties

• Exact Mass: 197.0355896g/mol
• Monoisotopic Mass: 197.0355896g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 34.6Ų

Additional information on 2-(2-azidoethyl)-3-chlorophenol

Comprehensive Overview of 2-(2-Azidoethyl)-3-Chlorophenol (CAS No. 2228406-90-2)

2-(2-Azidoethyl)-3-chlorophenol (CAS No. 2228406-90-2) is an organoazide compound with a unique molecular structure that combines a phenolic ring with an azidoethyl functional group. This compound has garnered significant attention in recent years due to its potential applications in pharmaceutical research, material science, and chemical synthesis. The presence of both the azido group and the chlorophenol moiety makes it a versatile intermediate for click chemistry reactions and other advanced synthetic protocols.

The compound’s molecular formula is C₈H₈ClN₃O, and it exhibits a molecular weight of approximately 197.62 g/mol. Its structure features a 3-chlorophenol backbone with a 2-azidoethyl substituent, which contributes to its reactivity and utility in various chemical transformations. Researchers have explored its use in the development of novel drug candidates, polymer modifications, and bioorthogonal labeling techniques, making it a subject of interest in both academic and industrial settings.

One of the key reasons for the growing popularity of 2-(2-azidoethyl)-3-chlorophenol is its compatibility with click chemistry, a widely adopted methodology in modern synthetic chemistry. The azido group readily participates in copper-catalyzed azide-alkyne cycloaddition (CuAAC) reactions, enabling the efficient formation of triazole linkages. This property has made it a valuable building block for the synthesis of complex molecules, including bioactive compounds and functional materials.

In pharmaceutical research, 2-(2-azidoethyl)-3-chlorophenol has been investigated as a precursor for the development of targeted drug delivery systems. Its ability to undergo selective conjugation with alkynes or other reactive partners allows for the creation of prodrugs or drug conjugates with enhanced bioavailability and specificity. Additionally, the chlorophenol moiety can serve as a handle for further derivatization, expanding its utility in medicinal chemistry.

Beyond pharmaceuticals, this compound has found applications in material science, particularly in the modification of polymer surfaces. The azido group can be used to introduce functional groups onto polymers via click chemistry, enabling the development of advanced materials with tailored properties. For example, researchers have utilized 2-(2-azidoethyl)-3-chlorophenol to create hydrogels with improved mechanical strength and biocompatibility, which are promising for tissue engineering and biomedical applications.

The synthesis of 2-(2-azidoethyl)-3-chlorophenol typically involves the reaction of 3-chlorophenol with a suitable azidoalkylating agent under controlled conditions. Careful optimization of reaction parameters, such as temperature, solvent, and catalyst, is essential to achieve high yields and purity. Analytical techniques like NMR spectroscopy, mass spectrometry, and HPLC are commonly employed to characterize the compound and ensure its quality.

From a safety perspective, 2-(2-azidoethyl)-3-chlorophenol should be handled with caution due to the presence of the azido group, which can be thermally unstable under certain conditions. Proper storage in a cool, dry environment and adherence to standard laboratory safety protocols are recommended to minimize risks. However, it is not classified as a hazardous material under most regulatory frameworks, making it accessible for research and industrial use.

The market demand for 2-(2-azidoethyl)-3-chlorophenol has been steadily increasing, driven by its expanding applications in drug discovery and material science. Suppliers and manufacturers are focusing on scaling up production to meet the needs of academic institutions, pharmaceutical companies, and material science researchers. Custom synthesis services and bulk procurement options are also becoming more widely available, catering to diverse user requirements.

In conclusion, 2-(2-azidoethyl)-3-chlorophenol (CAS No. 2228406-90-2) is a multifaceted compound with significant potential in modern chemistry and biotechnology. Its unique structural features and reactivity profile make it a valuable tool for researchers exploring new frontiers in drug development, polymer science, and beyond. As the scientific community continues to uncover its applications, this compound is poised to play an increasingly important role in innovative research and industrial processes.